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Compound of Interest

Compound Name: 1-Phenyl-2-propanol

Cat. No.: B048451 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety protocols and logistical plans for the handling and disposal

of 1-Phenyl-2-propanol, a combustible liquid that may be harmful if swallowed and can cause

irritation to the skin and eyes.[1][2] Adherence to these procedures is critical for ensuring the

safety of all researchers, scientists, and drug development professionals in the laboratory.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Phenyl-2-propanol is classified as a hazardous substance and a combustible liquid.[1][3] It

is crucial to use appropriate Personal Protective Equipment (PPE) to minimize exposure and

mitigate risks.

Table 1: Personal Protective Equipment (PPE) for 1-Phenyl-2-propanol
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Operation
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Routine Handling

& Dispensing

Safety glasses

with side-shields

or chemical

safety goggles.

[2][4]

Chemical-

resistant gloves

(e.g., Nitrile

rubber,

Chloroprene

rubber, Butyl

rubber).[5]

Laboratory coat.

[3]

Work in a well-

ventilated area or

a chemical fume

hood.[1][2]

Weighing/Transf

erring Large

Quantities

Chemical splash

goggles and a

face shield.[6]

Chemical-

resistant gloves.

[5]

Flame-resistant

lab coat and

additional

protective

clothing as

needed.[4]

A NIOSH/MSHA

approved

respirator may

be necessary if

ventilation is

inadequate.[2]

Spill Cleanup

Chemical splash

goggles and a

face shield.[6]

Chemical-

resistant gloves.

[5]

Disposable

coveralls and

chemical-

resistant boots.

[6]

A full-face

respirator may

be required for

large spills or in

poorly ventilated

areas.[4]

Waste Handling

& Disposal

Safety glasses

with side-shields

or chemical

safety goggles.

[2][4]

Chemical-

resistant gloves.

[5]

Laboratory coat.

[3]

Use in a well-

ventilated area.

[1]

Operational Plan for Safe Handling
A systematic approach to handling 1-Phenyl-2-propanol is essential to maintain a safe

laboratory environment.

1. Pre-Handling Preparations:

Ensure that an eyewash station and safety shower are readily accessible.[7]
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Verify that all containers are clearly labeled and free from leaks.[1]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1][2]

Remove all potential ignition sources from the handling area.[1][3]

2. Handling Procedures:

Avoid all personal contact, including inhalation of vapors.[1]

Do not eat, drink, or smoke when handling the chemical.[1]

Wear the appropriate PPE as outlined in Table 1.

Keep containers securely sealed when not in use.[1]

3. Storage:

Store in original, tightly closed containers in a cool, dry, and well-ventilated area.[1][3]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[1]

[3]

Protect containers from physical damage.[1]

Emergency Procedures: Spill and Exposure
Immediate and appropriate action is critical in the event of a spill or exposure.

Spill Response Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://datasheets.scbt.com/sc-253364.pdf
https://datasheets.scbt.com/sc-253364.pdf
https://pim-resources.coleparmer.com/sds/09495.pdf
https://datasheets.scbt.com/sc-253364.pdf
https://www.fishersci.com/store/msds?partNumber=AC183060250&productDescription=1-PHENYL-2-PROPANOL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-253364.pdf
https://datasheets.scbt.com/sc-253364.pdf
https://datasheets.scbt.com/sc-253364.pdf
https://datasheets.scbt.com/sc-253364.pdf
https://www.fishersci.com/store/msds?partNumber=AC183060250&productDescription=1-PHENYL-2-PROPANOL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-253364.pdf
https://www.fishersci.com/store/msds?partNumber=AC183060250&productDescription=1-PHENYL-2-PROPANOL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-253364.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Actions

Assess the Spill

Cleanup Procedure Major Spill Response

Evacuate Immediate Area

Alert Colleagues & Supervisor

Remove Ignition Sources

Assess Spill Size & Hazard

Minor Spill?

Don Appropriate PPE

Yes

Contact Emergency Responders / EHS

No

Contain Spill with Inert Material
(e.g., sand, vermiculite)

Collect Absorbed Material

Place in Labeled Container
for Hazardous Waste

Clean Spill Area

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.
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Exposure Response:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[7]

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.

Remove contaminated clothing and shoes. Get medical attention if irritation develops.[7]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.[3]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.[7]

Disposal Plan
All waste, including contaminated materials, must be handled as hazardous waste.

1. Waste Collection:

Collect 1-Phenyl-2-propanol waste and contaminated materials (e.g., absorbent materials,

gloves, paper towels) in a designated, labeled, and sealed container.[1]

2. Waste Disposal:

Dispose of all waste in accordance with local, state, and federal regulations.[1]

Do not discharge into sewers or waterways.[1]

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

Quantitative Data Summary
Table 2: Physical and Chemical Properties of 1-Phenyl-2-propanol
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Property Value

CAS Number 698-87-3[3]

Molecular Formula C₉H₁₂O[1]

Molecular Weight 136.19 g/mol [8]

Appearance Colorless liquid[1]

Flash Point 85 °C (185 °F) - closed cup

Boiling Point 219 - 221 °C (426 - 430 °F)

Specific Gravity 0.973 g/cm³ at 25 °C (77 °F)

Solubility Does not mix with water.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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